(1,2,3,5-tetrahydro-4,1-benzoxazepin-7-yl)methanol
Overview
Description
(1,2,3,5-tetrahydro-4,1-benzoxazepin-7-yl)methanol: is a chemical compound belonging to the class of benzoxazepines, which are characterized by a fused benzene and oxazepine ring system
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of (1,2,3,5-tetrahydro-4,1-benzoxazepin-7-yl)methanol typically involves the formation of the benzoxazepine ring system through cyclization reactions. One common method is the reaction of appropriate starting materials, such as amines and carboxylic acids or their derivatives, under specific conditions to form the desired compound.
Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale chemical reactions using reactors designed to handle high volumes of reactants and products. The process would be optimized for efficiency, yield, and purity, ensuring that the final product meets the required standards for its intended applications.
Chemical Reactions Analysis
(1,2,3,5-tetrahydro-4,1-benzoxazepin-7-yl)methanol: can undergo various types of chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxo derivatives.
Reduction: Reduction reactions can be employed to convert the compound into its reduced forms.
Substitution: Substitution reactions can introduce different functional groups into the benzoxazepine ring system.
Common Reagents and Conditions:
Oxidation reactions may use reagents such as potassium permanganate (KMnO₄) or chromium trioxide (CrO₃).
Reduction reactions might involve hydrogen gas (H₂) in the presence of a catalyst.
Substitution reactions could use various electrophiles or nucleophiles depending on the desired substitution pattern.
Major Products Formed:
Scientific Research Applications
(1,2,3,5-tetrahydro-4,1-benzoxazepin-7-yl)methanol: has several scientific research applications, including:
Chemistry: The compound can be used as a building block for the synthesis of more complex molecules.
Biology: It may serve as a ligand for biological receptors or as a probe in biochemical studies.
Industry: Use in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism by which (1,2,3,5-tetrahydro-4,1-benzoxazepin-7-yl)methanol exerts its effects involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to biological responses. The exact mechanism would depend on the specific application and the biological system .
Comparison with Similar Compounds
(1,2,3,5-tetrahydro-4,1-benzoxazepin-7-yl)methanol: can be compared with other similar compounds, such as:
2,3-dihydro-1,5-benzoxazepines: These compounds share a similar ring structure but differ in their substitution patterns and functional groups.
Indole derivatives: While structurally different, indole derivatives also play significant roles in biological systems and drug development.
Properties
CAS No. |
2445790-48-5 |
|---|---|
Molecular Formula |
C10H13NO2 |
Molecular Weight |
179.2 |
Purity |
95 |
Origin of Product |
United States |
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